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Compound of Interest

Compound Name: N-acetyl-D-talosamine-13C

Cat. No.: B12399289

For Research, Scientific, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of N-
acetyl-D-talosamine-13C. The following procedures are based on available safety data for the
non-isotopically labeled compound and general best practices for laboratory chemical waste
management. The Carbon-13 isotope is stable and non-radioactive, so no special precautions
for radioactivity are necessary.

Core Safety and Handling Information

While a specific Safety Data Sheet (SDS) for N-acetyl-D-talosamine-13C is not readily
available, the SDS for N-acetyl-D-talosamine indicates that it should be handled with care. It is
categorized as causing skin and serious eye irritation, and it may cause respiratory irritation[1].
Therefore, appropriate personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat, should be worn at all times during handling and disposal.

Key Chemical Properties (for non-labeled N-acetyl-D-talosamine):
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Property Value

Appearance Off-white powder/solid[2][3]
Molecular Formula CsH15NOs[4]

Molecular Weight 221.21 g/mol [4]

Store in a cool, dry, well-ventilated area in a
Storage tightly-closed container. For long-term storage,

keep refrigerated[1][2].

Step-by-Step Disposal Protocol

The primary recommendation for the disposal of N-acetyl-D-talosamine is to use an approved
waste disposal plant[1]. It is crucial to consult your institution's environmental health and safety
(EHS) office and adhere to all local, regional, and national regulations regarding chemical
waste disposal.

. Solid Waste Disposal (Preferred Method for Powder):

Step 1: Container Preparation. Ensure the original container is empty of all practicable
amounts of the powder.

Step 2: Collection. Carefully sweep up any remaining solid material, avoiding dust formation,
and place it into a suitable, clearly labeled waste container for chemical solids[2].

Step 3: Container Decontamination. Triple-rinse the empty original container with a suitable
solvent (e.g., water). The rinsate should be collected and disposed of as aqueous chemical
waste.

Step 4: Label Defacement. Completely deface or remove the original label from the empty,
rinsed container before disposing of it in regular trash or recycling, as per your institution's
guidelines.

. Aqueous Solution Disposal:
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» Step 1: Collection. Collect all aqueous solutions containing N-acetyl-D-talosamine-13C in a
designated and clearly labeled waste container for non-hazardous aqueous chemical waste.

o Step 2: pH Neutralization. If the solution is acidic or basic, neutralize it to a pH between 6
and 8 before collection, unless your institution's EHS guidelines specify otherwise.

e Step 3: Avoid Drain Disposal. Do not dispose of solutions containing this compound down
the drain, as it should not be allowed to enter waterways or soil[1].

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
acetyl-D-talosamine-13C.
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Disposal of N-acetyl-D-talosamine-13C

Identify Waste Form

Solid (Powder) Aqueous Solution

Collect in Labeled Collect in Labeled Aqueous
Solid Chemical Waste Container Chemical Waste Container

Arrange for Pickup by
Institutional EHS

Consult Local Regulations and
Institutional EHS Guidelines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of N-acetyl-D-talosamine-13C: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399289#n-acetyl-d-talosamine-13c-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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